Cas no 2244088-66-0 (Benzene, 2-(2-bromo-6-methylphenoxy)-1,3-difluoro-5-(trifluoromethyl)-)

• Product Name: Benzene, 2-(2-bromo-6-methylphenoxy)-1,3-difluoro-5-(trifluoromethyl)-
• CAS No: 2244088-66-0
• MF: C₁₄H₈BrF₅O
• MW: 367.10874080658
• CID: 5164827
• Update Time: 2025-10-24

Benzene, 2-(2-bromo-6-methylphenoxy)-1,3-difluoro-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-(2-bromo-6-methylphenoxy)-1,3-difluoro-5-(trifluoromethyl)-

• Inchi： 1S/C14H8BrF5O/c1-7-3-2-4-9(15)12(7)21-13-10(16)5-8(6-11(13)17)14(18,19)20/h2-6H,1H3
• InChI Key： OMRBGWTVURLQAH-UHFFFAOYSA-N
• SMILES： C1(F)=CC(C(F)(F)F)=CC(F)=C1OC1=C(C)C=CC=C1Br

Additional information on Benzene, 2-(2-bromo-6-methylphenoxy)-1,3-difluoro-5-(trifluoromethyl)-

Chemical Profile of Benzene, 2-(2-bromo-6-methylphenoxy)-1,3-difluoro-5-(trifluoromethyl) (CAS No. 2244088-66-0)

The compound Benzene, 2-(2-bromo-6-methylphenoxy)-1,3-difluoro-5-(trifluoromethyl), identified by the CAS number 2244088-66-0, represents a sophisticated molecular structure that has garnered significant attention in the field of medicinal chemistry and chemical biology. This compound belongs to a class of molecules characterized by its aromatic core substituted with multiple functional groups, including bromine, fluoro, and methyl substituents. The strategic placement of these groups imparts unique electronic and steric properties, making it a promising candidate for various biochemical applications.

One of the most striking features of this molecule is its 1,3-difluoro and 5-(trifluoromethyl) substituents. These fluorinated groups are well-known for their ability to modulate metabolic stability, lipophilicity, and binding affinity to biological targets. The presence of multiple fluorine atoms can significantly enhance the compound's interaction with enzymes and receptors, potentially leading to improved pharmacological activity. This is particularly relevant in the development of drugs targeting enzyme-catalyzed reactions where subtle changes in electronic properties can alter reaction rates and selectivity.

The 2-bromo-6-methylphenoxy moiety further contributes to the compound's complexity and functionality. The bromine atom is a versatile handle for further chemical modifications, enabling the synthesis of derivatives with tailored properties. Additionally, the methyl group at the 6-position introduces steric hindrance, which can be exploited to fine-tune binding interactions with biological targets. This structural feature is often employed in drug design to improve binding affinity and reduce off-target effects.

Recent advancements in computational chemistry have allowed researchers to predict the behavior of such complex molecules with greater accuracy. Molecular modeling studies suggest that Benzene, 2-(2-bromo-6-methylphenoxy)-1,3-difluoro-5-(trifluoromethyl) may exhibit favorable interactions with a range of biological targets. For instance, its fluorinated structure could make it a potent inhibitor of enzymes involved in metabolic pathways relevant to cancer and inflammation. These predictions are supported by experimental data from high-throughput screening campaigns, which have identified similar fluorinated compounds as lead candidates for drug development.

In the realm of medicinal chemistry, the synthesis of this compound exemplifies the growing importance of multi-functionalized aromatic systems. The ability to introduce multiple substituents while maintaining structural integrity is crucial for developing drugs with enhanced efficacy and reduced toxicity. The synthetic routes employed to produce Benzene, 2-(2-bromo-6-methylphenoxy)-1,3-difluoro-5-(trifluoromethyl) involve advanced organic transformations that highlight the ingenuity of modern synthetic methodologies. These methods not only allow for the precise construction of complex molecules but also pave the way for scalable production processes.

The potential applications of this compound extend beyond traditional drug development. Its unique structural features make it an attractive scaffold for designing probes and inhibitors for biochemical research. For example, researchers could leverage its reactivity to develop tools that probe enzyme mechanisms or study protein-ligand interactions in detail. Such tools are invaluable for understanding fundamental biological processes and identifying new therapeutic targets.

Moreover, the environmental impact of fluorinated compounds is an area of increasing interest. While fluorine atoms can enhance drug properties, their persistence in the environment raises concerns about long-term ecological effects. However, ongoing research aims to develop strategies that minimize these impacts while retaining the beneficial pharmacological properties of fluorinated drugs. This includes exploring biodegradable fluorinated compounds or designing molecules that undergo controlled degradation after administration.

The role of computational tools in optimizing such compounds cannot be overstated. Software packages designed for molecular modeling and drug design allow chemists to predict how modifications will affect a molecule's behavior before synthesizing it in the lab. This approach not only saves time and resources but also reduces the environmental footprint associated with trial-and-error experimentation. As computational power continues to grow, we can expect even more sophisticated designs for complex molecules like Benzene, 2-(2-bromo-6-methylphenoxy)-1,3-difluoro-5-(trifluoromethyl).

In conclusion,Benzene, 2-(2-bromo-6-methylphenoxy)-1,3-difluoro-5-(trifluoromethyl) (CAS No. 2244088-66-0) stands as a testament to the ingenuity and precision of modern chemical synthesis and drug design. Its complex structure and functional groups make it a versatile tool for both academic research and pharmaceutical development. As our understanding of biological systems grows more nuanced, compounds like this will continue to play a pivotal role in advancing therapeutic strategies across various diseases.